3-bromo-N'-[(4-butoxybenzoyl)oxy]benzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-N'-[(4-butoxybenzoyl)oxy]benzenecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and biochemistry. This compound is also known by its chemical formula, C18H20BrN3O3, and is classified as an organic compound.
Mechanism of Action
The mechanism of action of 3-bromo-N'-[(4-butoxybenzoyl)oxy]benzenecarboximidamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce inflammation and pain in animal models. This compound has also been shown to have a beneficial effect on the immune system, by reducing the production of certain pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-bromo-N'-[(4-butoxybenzoyl)oxy]benzenecarboximidamide is its potential use as a tool in the study of inflammatory conditions. However, its limitations include its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on 3-bromo-N'-[(4-butoxybenzoyl)oxy]benzenecarboximidamide. One area of interest is the development of new formulations that can improve its solubility and reduce its toxicity. Another potential direction is the study of its potential use in the treatment of other inflammatory conditions, such as inflammatory bowel disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on the immune system.
Synthesis Methods
The synthesis of 3-bromo-N'-[(4-butoxybenzoyl)oxy]benzenecarboximidamide involves the reaction of 4-butoxybenzoyl chloride with 3-amino-4-bromo benzoic acid in the presence of an appropriate base. The resulting intermediate is then reacted with N,N'-carbonyldiimidazole to form the final product.
Scientific Research Applications
3-bromo-N'-[(4-butoxybenzoyl)oxy]benzenecarboximidamide has been extensively studied for its potential applications in the field of medicine. This compound has been shown to possess anti-inflammatory properties and has been studied for its potential use in the treatment of various inflammatory conditions such as arthritis and asthma.
properties
IUPAC Name |
[(Z)-[amino-(3-bromophenyl)methylidene]amino] 4-butoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrN2O3/c1-2-3-11-23-16-9-7-13(8-10-16)18(22)24-21-17(20)14-5-4-6-15(19)12-14/h4-10,12H,2-3,11H2,1H3,(H2,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGIRMEVVGZWCOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)ON=C(C2=CC(=CC=C2)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)C(=O)O/N=C(/C2=CC(=CC=C2)Br)\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.